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Compound of Interest

Compound Name: Ethyl orange

Cat. No.: B11956848 Get Quote

Molecular Composition and Mass
Ethyl orange, in its common sodium salt form, possesses the molecular formula

C₁₆H₁₈N₃NaO₃S.[1][2][3] The molar mass of this compound is 355.39 g/mol .[1][2][4] A detailed

breakdown of the elemental composition and contribution to the overall molar mass is

presented below.

Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 16 12.011 192.176

Hydrogen H 18 1.008 18.144

Nitrogen N 3 14.007 42.021

Sodium Na 1 22.990 22.990

Oxygen O 3 15.999 47.997

Sulfur S 1 32.06 32.06

Total 355.388

The linear formula for ethyl orange sodium salt is (C₂H₅)₂NC₆H₄N=NC₆H₄SO₃Na.[4] This

compound is also known by its systematic name, sodium 4-[[4-

(diethylamino)phenyl]diazenyl]benzenesulfonate.
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While the sodium salt is the most frequently encountered form, a potassium salt of ethyl
orange also exists with the molecular formula C₁₆H₁₈KN₃O₃S and a corresponding molar mass

of approximately 371.5 g/mol .[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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